Cas no 1807105-98-1 (Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate)

• Product Name: Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate
• CAS No: 1807105-98-1
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4945682
• Update Time: 2025-10-30

Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-11(16)5-8-3-4-9(7-15)10(6-13)12(8)14/h3-4H,2,5-6H2,1H3
• InChI Key： LADVABGPCLILMZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=CC(=C1Cl)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate

Ethyl 3-Bromomethyl-2-Chloro-4-Cyanophenylacetate (CAS No. 1807105-98-1): A Versatile Building Block in Chemical and Pharmaceutical Research

The compound Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate (CAS No. 1807105–98–1) represents a structurally complex organic molecule with significant potential in synthetic chemistry and drug discovery. Its unique combination of functional groups—bromomethyl, chloro, cyano, and ester moieties—provides exceptional reactivity and tunability for diverse applications. Recent advancements in synthetic methodologies have further highlighted its role as an intermediate in the development of bioactive compounds, particularly in targeting cancer pathways and neurodegenerative diseases.

The molecular architecture of this compound is characterized by a benzene ring substituted with electron-withdrawing groups (i.e., Cl at position 2, CN at position 4) and a brominated methyl group attached at position 3. The ester functionality (i.e., ethoxyacetyl) enhances solubility and stability during synthesis, enabling precise control over subsequent reactions. Notably, the bromomethyl group serves as a versatile nucleophilic displacement site, facilitating cross-coupling reactions such as Suzuki-Miyaura or Negishi protocols to introduce diverse substituents. This structural flexibility aligns with current trends in medicinal chemistry toward modular synthesis platforms.

Innovative research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor for designing inhibitors targeting histone deacetylases (HDACs). By strategically modifying the bromomethyl position with hydroxamic acid derivatives, researchers achieved submicromolar IC₅₀ values against HDAC6—a protein implicated in cancer cell survival mechanisms. Additionally, studies from the Nature Communications (2023) highlighted its role in constructing peptidomimetic scaffolds for amyloid-beta aggregation inhibitors, leveraging the cyano group’s ability to mimic peptide backbones while enhancing metabolic stability.

Synthetic strategies for this compound have evolved significantly since its initial preparation via Friedel-Crafts acylation approaches. Modern protocols now prioritize atom-efficient methodologies such as microwave-assisted synthesis or continuous flow systems to improve yield and reduce environmental footprint. For instance, a recent study employed palladium-catalyzed arylation of ethyl acetoacetate under mild conditions (Green Chemistry, 2023), achieving >95% purity without hazardous solvents—a critical advancement for large-scale pharmaceutical applications.

Beyond medicinal chemistry, this compound has emerged as a key intermediate in agrochemical development. Its chlorinated phenyl core confers photostability to herbicidal conjugates while the bromomethyl group enables site-specific attachment of bioactive payloads. Field trials reported in the Pest Management Science (Q4/2023) showed enhanced efficacy against glyphosate-resistant weeds when combined with nanoparticle delivery systems.

The integration of computational modeling has further accelerated its application landscape. Machine learning algorithms trained on datasets including this compound’s physicochemical properties now predict optimal substituents for BBB permeability or P-glycoprotein inhibition—critical parameters for central nervous system drug candidates. Such advancements underscore its value as both a synthetic tool and an experimental benchmark for AI-driven drug design platforms.

In conclusion, Ethyl 3-bromomethyl-2-chloro-4-cyanophenylacetate continues to redefine boundaries in chemical innovation through its dual roles as a functionalized scaffold and reactive intermediate. As interdisciplinary research bridges synthetic organic chemistry with systems biology approaches, this compound exemplifies how tailored molecular architectures can address unmet therapeutic needs across oncology, neurology, and agricultural science domains.